Cas no 425413-52-1 (N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 425413-52-1
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD02217885
• CID: 1069855
• PubChem ID: 846757
• Update Time: 2025-10-29

N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)-glycine
• CBMicro_001966
• 425413-52-1
• 2-(3,4-dimethyl-N-methylsulfonylanilino)acetic acid
• Oprea1_560503
• ALBB-029476
• CB03461
• Oprea1_152486
• BIM-0002026.P001
• CHEMBL5307976
• [(3,4-Dimethyl-phenyl)-methanesulfonyl-amino]-acetic acid
• MFCD02217885
• AKOS025116726
• SMSF0016095
• N-(3,4-dimethylphenyl)-N-(methylsulfonyl) glycine, AldrichCPR
• AKOS000297581
• CBKinase1_000769
• CBKinase1_013169
• glycine, N-(3,4-dimethylphenyl)-N-(methylsulfonyl)-
• STK089797
• AB00103185-01
• Cambridge id 6167165
• SB81825
• BRD-K61352516-001-01-1
• 2-[N-(3,4-dimethylphenyl)methanesulfonamido]acetic acid
• N-(3,4-dimethylphenyl)-N-(methylsulfonyl)glycine
• [N-(3,4-dimethylphenyl)methanesulfonamido]acetic acid
• LS-10413
• N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine

• MDL： MFCD02217885
• Inchi： 1S/C11H15NO4S/c1-8-4-5-10(6-9(8)2)12(7-11(13)14)17(3,15)16/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： HBGWRLRQVFWJHX-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine

Professional Introduction to N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine (CAS No. 425413-52-1)

N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine, with the chemical identifier CAS No. 425413-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a subject of intense study for potential applications in medicinal chemistry.

The molecular structure of N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine consists of a phenyl ring substituted with two methyl groups at the 3 and 4 positions, linked to a glycine moiety that is further modified by a methylsulfonyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonyl-containing compounds due to their broad spectrum of biological activities. The presence of the methylsulfonyl group in N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine suggests that it may exhibit properties such as anti-inflammatory, analgesic, or even anticancer effects. These hypotheses are supported by preliminary studies that have begun to unravel the mechanisms through which sulfonyl derivatives interact with cellular pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the phenyl ring and the sulfonyl group creates a scaffold that can be modified further to enhance its binding affinity and selectivity towards specific biological targets. Researchers are particularly interested in how these modifications can influence the compound's ability to modulate enzyme activity or signal transduction processes, which are often dysregulated in various diseases.

The synthesis of N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of 3,4-dimethylbenzene derivatives, followed by functionalization with a methylsulfonyl group and subsequent coupling with glycine derivatives. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In parallel with synthetic efforts, computational studies have been employed to predict the binding modes of N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine to potential target proteins. These studies utilize advanced molecular modeling techniques to visualize how the compound might interact with enzymes or receptors involved in disease pathways. Such insights are invaluable for guiding experimental design and for identifying structural analogs with improved pharmacological profiles.

The growing body of research on N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine underscores its significance as a tool compound in pharmaceutical research. As more data becomes available, it is expected that this molecule will serve as a foundation for developing novel therapeutic agents targeting various human conditions. The interdisciplinary nature of this work—spanning organic chemistry, medicinal chemistry, and computational biology—demonstrates the collaborative effort required to bring new drugs from discovery to clinical application.

Future directions for this research may include exploring derivative compounds that retain the core structure of N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine but incorporate additional functional groups to enhance specific biological activities. Additionally, preclinical studies will be crucial in evaluating the safety and efficacy of these derivatives before they can be considered for human trials. The insights gained from these studies will not only advance our understanding of disease mechanisms but also provide new opportunities for therapeutic intervention.

In conclusion, N-(3,4-Dimethylphenyl)-N-(methylsulfonyl)glycine (CAS No. 425413-52-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play a significant role in shaping future therapeutic strategies.